Asymmetric synthesis of (+)-teratosphaerone B, its non-natural analogue and (+)-xylarenone using an ene- and naphthol reductase cascade†
Organic & Biomolecular Chemistry Pub Date: 2022-09-12 DOI: 10.1039/D2OB01262F
Abstract
Herein, a one-pot bienzymatic cascade containing an ene and a naphthol reductase is developed. It is applied for the synthesis of (+)-(3R,4R)-teratosphaerone B, its non-natural regioisomer in both cis- and trans-forms and (+)-xylarenone by the reduction of chemically synthesized naphthoquinone precursors in high yields (76–92%) and excellent ee (>99%). This work implies similar biosynthetic steps in the formation of the synthesized natural products.
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